3-benzyl-5-{3-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-benzyl-5-[[3-[2-(2-methoxyphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H23NO4S2/c1-29-22-12-5-6-13-23(22)31-15-14-30-21-11-7-10-20(16-21)17-24-25(28)27(26(32)33-24)18-19-8-3-2-4-9-19/h2-13,16-17H,14-15,18H2,1H3/b24-17-
• InChI Key: FGMGVNFPPDVIGT-ULJHMMPZSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCOC2=CC=CC(=C2)C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC=C1OCCOC2=CC=CC(=C2)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4
• Molecular Formula: C26H23NO4S2
• Molecular Weight: 477.6 g/mol

Description

The compound “3-benzyl-5-{3-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one” is a unique chemical with the linear formula C26H23NO4S2 . It’s part of a class of compounds known as thiazolidines, which are five-membered heterocyclic compounds containing sulfur and nitrogen.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine core, which is a five-membered ring containing sulfur and nitrogen. The compound also contains methoxyphenoxy and benzylidene groups. The exact structure can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Future Directions

Thiazolidine derivatives, including this compound, are of great interest in medicinal chemistry and drug discovery due to their diverse biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and designing next-generation drug candidates.